Cas no 130717-61-2 (Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate)

Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate structure
130717-61-2 structure
Product Name:Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate
CAS No:130717-61-2
MF:C20H19NO4S
MW:369.43416428566
CID:1092245
PubChem ID:10429180
Update Time:2025-08-01

Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate
    • 4,5-bis-(4-methoxy-phenyl)thiazole-2-carboxylic acid ethyl ester
    • ethyl 4,5-bis(4-methoxyphenyl)-1,3-thiazole-2-carboxylate
    • 2-Thiazolecarboxylic acid, 4,5-bis(4-methoxyphenyl)-, ethyl ester
    • 4,5-bis-(4-methoxyphenyl)thiazole-2-carboxylic acid ethyl ester
    • DHPDUTGFKMZVBI-UHFFFAOYSA-N
    • DB-315970
    • 4,5-bis(4-methoxyphenyl)-2-ethoxycarbonylthiazole
    • Ethyl4,5-bis(4-methoxyphenyl)thiazole-2-carboxylate
    • SCHEMBL5519672
    • 130717-61-2
    • Inchi: 1S/C20H19NO4S/c1-4-25-20(22)19-21-17(13-5-9-15(23-2)10-6-13)18(26-19)14-7-11-16(24-3)12-8-14/h5-12H,4H2,1-3H3
    • InChI Key: DHPDUTGFKMZVBI-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OCC)=NC(C2C=CC(=CC=2)OC)=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 369.10347926g/mol
  • Monoisotopic Mass: 369.10347926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 85.9Ų

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